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Compound of Interest

Compound Name: L 670630

Cat. No.: B1673843 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for L-670630 is not publicly available. The

following guidance is based on general principles of laboratory safety for handling research

compounds with unknown toxicity. It is imperative to supplement these recommendations with a

thorough risk assessment conducted by qualified personnel within your institution and to

adhere to all applicable local and institutional regulations.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling L-670630, a potent 5-lipoxygenase inhibitor. The

procedural, step-by-step instructions are designed to answer specific operational questions,

fostering a culture of safety and building trust in laboratory practices.

Physicochemical Properties of L-670630
While comprehensive toxicological data is not available, the following table summarizes the

known physicochemical properties of L-670630.
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Property Value

Chemical Name
2-phenethyl-6-(3-phenoxypropyl)-2,3-

dihydrobenzofuran-5-ol

CAS Number 133174-26-2

Molecular Formula C₂₅H₂₆O₃

Molecular Weight 374.48 g/mol

Appearance Not specified (assume solid)

Solubility Not specified

Personal Protective Equipment (PPE)
Given the unknown hazard profile of L-670630, a cautious approach to personal protection is

warranted. The following table outlines the recommended PPE for handling this compound.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield should

be worn when there is a risk of

splashes.

Protects against accidental

splashes and airborne

particles.

Hand Protection

Nitrile or other chemically

resistant gloves. Double

gloving is recommended.

Prevents skin contact and

absorption. Check glove

manufacturer's compatibility

data if available.

Body Protection

A fully buttoned laboratory

coat. Consider a chemically

resistant apron or coveralls for

larger quantities or when there

is a significant risk of splashes.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a certified chemical

fume hood. If engineering

controls are not sufficient, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used.

Minimizes inhalation exposure

to powders or aerosols.

Operational Plan for Handling L-670630
Adherence to a strict operational plan is crucial for minimizing exposure and ensuring a safe

working environment.

1. Preparation and Weighing:

Conduct all manipulations of solid L-670630 within a certified chemical fume hood.

Use a disposable weighing boat or weigh paper to avoid contamination of balances.

Handle the compound gently to minimize the generation of airborne dust.
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Ensure all necessary PPE is donned before handling the compound.

2. Solution Preparation:

Prepare solutions within the chemical fume hood.

Add the solvent to the weighed compound slowly to avoid splashing.

Cap containers securely immediately after preparation.

3. Experimental Use:

Clearly label all containers with the compound name, concentration, solvent, and date of

preparation.

Keep containers sealed when not in use.

Conduct all experimental procedures involving L-670630 within the chemical fume hood.

4. Decontamination:

Wipe down all work surfaces with an appropriate solvent (e.g., 70% ethanol) and then a

cleaning agent after each use.

Decontaminate all equipment that has come into contact with L-670630.

Dispose of all contaminated disposable materials as hazardous waste.

Disposal Plan
The disposal of L-670630 and any contaminated materials must be handled with care and in

accordance with all federal, state, and local regulations.

Solid Waste: Collect all solid waste, including contaminated weighing papers, gloves, and

pipette tips, in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing L-670630 in a separate, clearly labeled, and

sealed hazardous waste container. Do not mix with other waste streams unless compatibility
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is known.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

Workflow for Handling a Chemical with Limited
Safety Data
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Preparation & Assessment

Handling & Experimentation

Disposal

Start: New Chemical (L-670630)

Search for Safety Data Sheet (SDS)

SDS Available?

Conduct Risk Assessment

No

Develop Standard Operating Procedure (SOP)

Yes

Acquire Appropriate PPE

Conduct Experiment in Fume Hood

Decontaminate Work Area & Equipment

Segregate Hazardous Waste

Contact EHS for Disposal

End

Click to download full resolution via product page

Caption: Workflow for handling a chemical with limited safety information.
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Emergency Response for Accidental Exposure

Accidental Exposure

Immediate Response

Follow-up Actions

Exposure Event

Type of Exposure?

Skin Contact: Remove contaminated clothing. Wash area with soap and water for 15 min.

Skin

Eye Contact: Flush eyes with water for 15 min. at an eyewash station.

Eye

Inhalation: Move to fresh air. Seek medical attention.

Inhalation

Ingestion: Rinse mouth with water. DO NOT induce vomiting. Seek immediate medical attention.

Ingestion

Seek Medical Attention

Report Incident to Supervisor and EHS

End

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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